
In-Depth Technical Guide: Eduleine (CAS
Number 483-51-2)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Eduleine

Cat. No.: B189077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Eduleine, with the Chemical Abstracts Service (CAS) number 483-51-2, is a naturally occurring

alkaloid belonging to the quinolin-4-one class of compounds.[1][2][3] While this molecule has

been identified in specific plant species, extensive research into its specific biological activities

and mechanisms of action is limited in publicly available scientific literature. This guide provides

a comprehensive overview of the existing knowledge on Eduleine, its chemical properties, and

its natural sources. Furthermore, it outlines potential biological activities based on the broader

class of quinolin-4-one derivatives and furnishes a generalized experimental framework for its

future investigation.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of Eduleine is fundamental for any

research and development endeavor.
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Property Value Source

CAS Number 483-51-2 [1][2]

IUPAC Name
7-methoxy-1-methyl-2-

phenylquinolin-4(1H)-one

Synonyms Eduleine, NSC-77150

Molecular Formula C17H15NO2

Molecular Weight 265.31 g/mol

Appearance Solid (Predicted)

Melting Point 200 - 201 °C

Natural Sources and Traditional Use
Eduleine has been isolated from two primary plant sources:

Lunasia amaraBlanco (Lunas): A shrub found in Southeast Asia, particularly the Philippines

and Indonesia. Traditionally, various parts of this plant have been used in folk medicine to

treat stomach ailments, skin diseases, and snakebites. The plant is known to contain a

variety of quinoline alkaloids, which are associated with antimicrobial, cytotoxic, and central

nervous system activities.

Casimiroa edulisLlave & Lex (White Sapote): A tree native to Mexico and Central America.

Extracts from the leaves and seeds have been traditionally used to treat hypertension and

anxiety. The plant contains various bioactive compounds, including alkaloids, coumarins, and

flavonoids, which have shown antimicrobial and anticoagulant activities in studies.

The presence of Eduleine in these traditionally used medicinal plants suggests that it may

contribute to their therapeutic effects, warranting further investigation.

Potential Biological Activities and Therapeutic Areas
Direct and detailed studies on the biological activity of Eduleine are not extensively

documented. However, based on the known activities of the broader quinolin-4-one chemical

class and the extracts from its plant sources, several potential areas of investigation can be
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proposed. Quinolin-4-one derivatives are known to exhibit a wide range of pharmacological

properties.

Potential Areas of Investigation:

Antimicrobial Activity: Many quinoline derivatives have demonstrated potent antibacterial and

antifungal properties.

Anticancer Activity: The quinolin-4-one scaffold is present in several compounds investigated

as anticancer agents, with some acting as inhibitors of protein kinases like VEGFR-2.

Anti-inflammatory Activity: Some quinoline derivatives have shown anti-inflammatory effects.

Central Nervous System (CNS) Activity: Given the traditional use of Casimiroa edulis for

anxiety, Eduleine could be explored for potential CNS effects.

Generalized Experimental Workflow for
Investigating a Novel Natural Product
For a compound like Eduleine with limited characterization, a systematic experimental

workflow is essential to elucidate its biological properties. The following is a generalized

protocol that can be adapted for its study.
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Phase 1: Initial Screening

Phase 2: Dose-Response & Target Identification

Phase 3: In-depth Mechanistic Studies

Compound Acquisition & Purity Analysis

Broad-Spectrum Bioactivity Screening
(e.g., Antimicrobial, Cytotoxicity Panels)

Hit Identification

Dose-Response Studies (IC50/EC50 Determination)

Target Identification Assays
(e.g., Kinase Profiling, Receptor Binding)

Mechanism of Action Hypothesis

Cellular Pathway Analysis
(e.g., Western Blot, qPCR)

In Vitro & Ex Vivo Model Validation

Lead Optimization (Analog Synthesis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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